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Compound of Interest

(R)-(-)-6,6'-Dibromo-1,1'-bi-2-
Compound Name:
naphthol

Cat. No.: B083211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for dibrominated naphthols. Due to their potential health hazards, it is imperative
that these compounds are handled with strict adherence to safety protocols to minimize risk in
a laboratory setting. This document covers toxicological data, handling and storage
procedures, emergency protocols, and detailed experimental methodologies.

Hazard Identification and Classification

Dibrominated naphthols are halogenated aromatic compounds that can pose several health
risks. The specific hazards can vary depending on the isomeric form. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a framework for
understanding these hazards.

Table 1: GHS Classification for Dibrominated Naphthol Isomers
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Isomer GHS Pictograms Hazard Statements

H315: Causes skin irritation[1]
) [2]H319: Causes serious eye
1,6-Dibromo-2-naphthol S
irritation[1][2]H335: May cause

respiratory irritation[1]

H315: Causes skin
2,4-Dibromo-1-naphthol irritation[3]H319: Causes
serious eye irritation[3]

H302: Harmful if

swallowed[4]H315: Causes

skin irritation[4]H319: Causes
1-Bromo-2-naphthol ) o

serious eye irritation[4]H335:

May cause respiratory

irritation[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of dibrominated naphthols is essential for

their safe handling and use in experiments.

Table 2: Physical and Chemical Properties of Dibrominated Naphthol Isomers
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1,6-Dibromo-2- 2,4-Dibromo-1- 1-Bromo-2-
Property
naphthol naphthol naphthol
CAS Number 16239-18-2[2] 2050-49-9[3] 573-97-7[4]
Molecular Formula C10HeBr20[1] C10HeBr20[3] C10H7BrO[4]
Molecular Weight 301.96 g/mol [1] 301.96 g/mol [3] 223.07 g/mol [4]
White to light yellow to
Appearance Pink powder[1] light red powder to Powder[4]
crystal[5]
Melting Point Not specified 106.0 to 110.0 °C[5] 78-81 °C[4]
Boiling Point Not specified Not specified Not specified
Solubility Insoluble in water Insoluble in water Not specified

Toxicological Information and Signaling Pathways

The toxicity of dibrominated naphthols is primarily attributed to their metabolism, which can
generate reactive intermediates. While specific toxicological data for all dibrominated naphthol
isomers are not extensively available, the metabolic pathway of the parent compound,
naphthalene, provides a strong model for understanding their potential toxicity.

The primary route of metabolism for naphthalene and its derivatives involves cytochrome P450
(CYP) enzymes, predominantly in the liver.[3][6] This metabolic activation can lead to the
formation of electrophilic intermediates, such as epoxides and quinones, which are responsible
for the observed toxicity.[1][7] These reactive metabolites can deplete cellular antioxidants like
glutathione (GSH), leading to oxidative stress, and can also form adducts with cellular
macromolecules, including DNA, which may result in genotoxicity.[8][9]

The proposed signaling pathway for the toxicity of dibrominated naphthols, based on
naphthalene metabolism, is illustrated below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://pubmed.ncbi.nlm.nih.gov/16243959/
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://www.researchgate.net/figure/Overview-of-naphthalene-metabolism-showing-the-formation-of-multiple-reactive_fig2_10986757
https://pubmed.ncbi.nlm.nih.gov/16243959/
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://www.researchgate.net/figure/Overview-of-naphthalene-metabolism-showing-the-formation-of-multiple-reactive_fig2_10986757
https://pubmed.ncbi.nlm.nih.gov/16243959/
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://www.researchgate.net/figure/Overview-of-naphthalene-metabolism-showing-the-formation-of-multiple-reactive_fig2_10986757
https://assets.publishing.service.gov.uk/media/6282a562d3bf7f1f45380282/bromine-IM-UKHSA.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://assets.publishing.service.gov.uk/media/6282a562d3bf7f1f45380282/bromine-IM-UKHSA.pdf
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://pubmed.ncbi.nlm.nih.gov/16243959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4030291/
https://www.researchgate.net/figure/Overview-of-naphthalene-metabolism-showing-the-formation-of-multiple-reactive_fig2_10986757
https://www.gov.uk/government/publications/naphthalene-properties-incident-management-and-toxicology/naphthalene-toxicological-overview
https://pubmed.ncbi.nlm.nih.gov/7083396/
https://pubmed.ncbi.nlm.nih.gov/12324202/
https://www.benchchem.com/product/b083211?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

3. In vitro metabolism of naphthalene by human liver microsomal cytochrome P450 enzymes
- PubMed [pubmed.ncbi.nim.nih.gov]

4. - Division of Research Safety | Illinois [drs.illinois.edu]

5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

6. Naphthalene metabolism in relation to target tissue anatomy, physiology, cytotoxicity and
tumorigenic mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

e 7.gov.uk [gov.uk]

e 8. Evidence for cytochrome P-450 mediated metabolism in the bronchiolar damage by
naphthalene - PubMed [pubmed.ncbi.nlm.nih.gov]

» 9. Naphthalene toxicity and antioxidant nutrients - PubMed [pubmed.ncbi.nim.nih.gov]
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Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b083211#safety-and-handling-precautions-for-
dibrominated-naphthols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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